Cas no 2241982-96-5 (2-(2-Naphthyl-3-D)pyrimidine)

• Product Name: 2-(2-Naphthyl-3-D)pyrimidine
• CAS No: 2241982-96-5
• MF: C₁₄H₁₀N₂
• MW: 206.242602825165
• MDL: MFCD31699953
• CID: 4641459
• Update Time: 2025-06-25

2-(2-Naphthyl-3-D)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Naphthyl-3-D)pyrimidine

• MDL： MFCD31699953
• Inchi： 1S/C14H10N2/c1-2-5-12-10-13(7-6-11(12)4-1)14-15-8-3-9-16-14/h1-10H
• InChI Key： ZMBRRTOSJMWLDX-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=N2)C([H])=CC2C=CC=CC=2C=1

Additional information on 2-(2-Naphthyl-3-D)pyrimidine

Introduction to 2-(2-Naphthyl-3-D)pyrimidine (CAS No. 2241982-96-5)

2-(2-Naphthyl-3-D)pyrimidine, with the Chemical Abstracts Service (CAS) number 2241982-96-5, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic organic compounds with a wide range of biological activities. The inclusion of a naphthyl group in its structure imparts additional functionalities and potential therapeutic applications.

The molecular structure of 2-(2-Naphthyl-3-D)pyrimidine consists of a pyrimidine ring fused with a naphthyl moiety, which is a bicyclic aromatic hydrocarbon. This combination results in a molecule with enhanced lipophilicity and the ability to interact with various biological targets. The presence of the naphthyl group also contributes to the compound's stability and solubility properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(2-Naphthyl-3-D)pyrimidine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that 2-(2-Naphthyl-3-D)pyrimidine could be a valuable lead compound for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(2-Naphthyl-3-D)pyrimidine has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with specific cellular processes, such as DNA replication and protein synthesis. A recent publication in Cancer Research reported that 2-(2-Naphthyl-3-D)pyrimidine exhibits selective cytotoxicity against breast cancer cells, making it a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 2-(2-Naphthyl-3-D)pyrimidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high lipophilicity allows it to cross biological membranes easily, while its stability ensures that it remains active within the body for an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Naphthyl-3-D)pyrimidine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(2-Naphthyl-3-D)pyrimidine (CAS No. 2241982-96-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new treatments for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for innovative medical advancements.